Cas no 1864776-45-3 (N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine)

• Product Name: N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine
• CAS No: 1864776-45-3
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 5272653
• Update Time: 2026-03-09

N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine

• Inchi： 1S/C11H23NOS/c1-11(2,9-13-3)5-4-6-12-10-7-14-8-10/h10,12H,4-9H2,1-3H3
• InChI Key： OSPABLKMRFGNNK-UHFFFAOYSA-N
• SMILES： S1CC(NCCCC(C)(C)COC)C1

Additional information on N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine

Comprehensive Overview of N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine (CAS No. 1864776-45-3)

N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine (CAS No. 1864776-45-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its thietane ring and methoxy-dimethylpentyl side chain, represents a fascinating area of study for researchers in medicinal chemistry, material science, and synthetic biology. Its molecular formula and precise structure make it a subject of interest for those exploring novel amine derivatives and their functionalities.

The growing interest in N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine is reflected in the increasing number of searches related to its synthesis methods, physicochemical properties, and potential applications. Researchers and industry professionals often inquire about its solubility, stability under various conditions, and compatibility with other compounds. These queries highlight the compound's relevance in both academic and industrial settings, particularly in the development of advanced materials and bioactive molecules.

One of the most discussed aspects of CAS No. 1864776-45-3 is its potential role in the design of new pharmaceutical intermediates. The presence of the thietan-3-amine moiety, combined with the methoxy-dimethylpentyl group, suggests possible interactions with biological targets. This has led to speculation about its utility in drug discovery programs, especially in the context of central nervous system (CNS) targeting molecules. However, it's important to note that extensive research is still needed to validate these hypotheses.

From a synthetic chemistry perspective, the preparation of N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine presents interesting challenges and opportunities. The compound's structure requires careful consideration of protection-deprotection strategies for the amine group and precise control over ring-forming reactions for the thietane moiety. Recent publications have explored various catalytic systems and green chemistry approaches to optimize its synthesis, reflecting the broader trend toward sustainable chemical production.

The spectroscopic characterization of this compound has been another area of focus, with researchers employing advanced techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy to fully elucidate its structure. These analytical methods are crucial for quality control in potential industrial applications and for verifying the compound's purity in research settings. The availability of detailed spectral data for CAS 1864776-45-3 has facilitated its identification and study across different laboratories.

In material science applications, the unique combination of the thietane ring and branched alkoxyamine in this molecule has prompted investigations into its potential as a building block for polymers or surface modification agents. The compound's ability to participate in various cross-linking reactions makes it particularly interesting for developing materials with tailored properties. Some studies have examined its behavior in photopolymerization systems, aligning with current interests in light-activated materials.

Safety considerations for handling N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this chemical. The compound's material safety data and storage requirements are frequently searched topics, reflecting the scientific community's commitment to responsible chemical management.

The commercial availability of CAS 1864776-45-3 has increased in recent years, with several specialty chemical suppliers now offering it for research purposes. This availability has accelerated studies into its properties and potential applications. Pricing information and bulk purchase options are common search terms related to this compound, indicating its transition from a laboratory curiosity to a material of practical interest.

Future research directions for N-(5-methoxy-4,4-dimethylpentyl)thietan-3-amine may include more detailed investigations of its structure-activity relationships and exploration of its behavior in complex chemical systems. The compound's versatility suggests it may find use in diverse areas ranging from advanced material design to specialty chemical synthesis. As with many novel compounds, its full potential will likely emerge through continued interdisciplinary collaboration and innovation.